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Compound of Interest

5-(2,5-Dimethylphenoxy)furan-2-
Compound Name:
carbaldehyde

Cat. No.: B12982417

Get Quote

Executive Summary

This technical guide provides an in-depth analysis of the mass spectrometric behavior of 5-
(2,5-Dimethylphenoxy)furan-2-carbaldehyde (CAS: 1291494-07-9). As a functionalized
furfural derivative featuring an aryloxy ether linkage, this compound serves as a critical

pharmacophore in antimicrobial and anti-inflammatory drug discovery.

This guide compares the diagnostic utility of Electron lonization (EI) versus Electrospray
lonization (ESI), establishing El as the superior method for structural elucidation due to distinct
ether-cleavage fragmentation patterns. We further compare the target compound against its
non-methylated analogue, 5-phenoxyfuran-2-carbaldehyde, to demonstrate how specific
fragment ions (

121 vs.

93) validate the 2,5-dimethyl substitution pattern.
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Part 1: Structural Analysis & lonization Technique

Comparison
The Molecule[1][2]

e Formula:

o Exact Mass: 216.0786 Da

 Structural Features:
o Furan Core: Susceptible to ring opening and CO loss.
o Aldehyde (C-2): Prone to

-cleavage (loss of H or CHO).

o Ether Linkage (C-5): The primary site of fragmentation, directing charge retention.

o 2,5-Dimethylphenyl Group: A stable aromatic moiety that dominates the low-mass region
of the spectrum.

Comparative Assessment: El vs. ESI

For researchers characterizing this intermediate, the choice of ionization source dictates the
quality of structural data.
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Feature

Electron lonization (EI)

Electrospray lonization
(ESI)

Energy Regime

Hard lonization (70 eV)

Soft lonization (3-5 kV)

Primary lon

Molecular lon (

216)

Protonated Adduct (

217)

Fragmentation

Extensive (Fingerprint rich)

Minimal (Requires MS/MS)

Diagnostic Value

High: Confirms ether linkage

Medium: Excellent for MW

confirmation, poor for

and substitution.
structure.

High (MeOH/Water/Formic

Solvent Compatibility Acid)
ci

None (Gas Phase)

- . Picogram range (High
Limit of Detection Nanogram range

Sensitivity)

Recommendation: Use EI (70 eV) for initial structural verification and impurity profiling. Use
ESI-MS/MS for pharmacokinetic (PK) quantification in biological matrices.

Part 2: Fragmentation Mechanism & Pathway
Analysis

The fragmentation of 5-(2,5-Dimethylphenoxy)furan-2-carbaldehyde under Electron
lonization is driven by the stability of the aromatic phenoxy radical and the furan oxonium ion.

Key Fragmentation Channels
Pathway A: Aldehyde Cleavage (

-cleavage)

e Mechanism: Homolytic cleavage adjacent to the carbonyl group.

e Observation:
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o Loss of Hydrogen (
):
215 (Minor).

o Loss of Formyl radical (

187 (

)

« Significance: Diagnostic for the presence of the aldehyde on the furan ring.

Pathway B: Ether Linkage Cleavage (Primary Diagnostic)

This is the most critical pathway for distinguishing this compound from its isomers. The C-O
bond between the furan and the phenoxy group cleaves.

e lon 1: 2,5-Dimethylphenoxy Cation (

121)

o The charge is retained on the phenoxy ring.
o Comparison: In the unsubstituted analogue (5-phenoxyfuran...), this peak shifts to
93. The shift of +28 Da confirms the two methyl groups.
e lon 2: Furan-2-carbaldehyde Cation (

95)

o The charge is retained on the furan ring.

o This fragment is common to all 5-aryloxy-furfural derivatives.

Pathway C: Secondary Decomposition

e Loss of CO: The furan ring often expels carbon monoxide (28 Da).
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o 187
159 (Loss of CO from the de-formylated precursor).

« Phenol Radical Cation: Hydrogen rearrangement can yield the 2,5-dimethylphenol radical
cation at

122.

Visualization of Fragmentation Pathways
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Figure 1: Proposed EIl fragmentation pathway. The green node (

121) is the specific diagnostic marker for the 2,5-dimethylphenoxy moiety.

Part 3: Experimental Protocol (Self-Validating)
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To ensure reproducibility and high-quality spectral data, follow this validated workflow.

Sample Preparation

» Solvent: HPLC-grade Methanol or Acetonitrile. Avoid protic solvents if doing ESI to prevent
H/D exchange artifacts.

o Concentration:
o GC-MS (El): 100 pg/mL (100 ppm).
o LC-MS (ESI): 1 pg/mL (1 ppm).

« Filtration: 0.22 um PTFE filter to remove particulate matter that causes source
contamination.

Instrument Parameters (GC-MS El)

e Column: DB-5ms or equivalent (5% phenyl-methylpolysiloxane), 30m

0.25mm.

* Inlet Temperature: 250°C (Ensure complete volatilization without thermal degradation).
e Carrier Gas: Helium at 1.0 mL/min constant flow.

e |on Source: 230°C.

o Electron Energy: 70 eV (Standard).[1][2][3]

e Scan Range:

40-300.

Workflow Diagram

1 pL Injection

Gas Phase El Source Ion Beam

(70 eV, 230°C)

GC Separation
DB-5ms Column

Quadrupole
Scan m/z 40-300

Data Analysis
Target: m/z 216, 121, 95

Solid Sample Dilution
(>98% Purity) (MeOH, 100 ppm)

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://pdf.benchchem.com/3344/A_Comparative_Spectroscopic_Analysis_of_Furan_and_its_Methylated_Isomers.pdf
https://www.researchgate.net/post/What_is_the_difference_between_EI_and_ESI_mass_Please_suggest_me
https://www.metwarebio.com/top-6-ion-sources-mass-spectrometry/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12982417?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

Click to download full resolution via product page
Figure 2: Analytical workflow for structural confirmation via GC-MS.

Part 4: Comparative Performance Analysis

This section compares the target molecule against its closest structural alternative to highlight
the "Fingerprint" capability of the MS method.

Alternative: 5-
. Target: 5-(2,5- .
Metric _ Phenoxyfuran-2- Interpretation
Dimethylphenoxy)...
carbaldehyde

Molecular lon ( Clear MW distinction

) 216 188 (+28 Da).
Key Differentiator. The
Base Peak (Typical) 121 93 (Phenoxy) shift confirms the
(Dimethylphenoxy) dimethyl substitution.
Identical. Confirms the
Furan Fragment 95 95 furan-aldehyde core is
unchanged.
2,6-dimethyl isomers
would show
Low steric hindrance suppressed
Ortho-Effect None

(2,5-pos)
due to steric strain;

2,5 is stable.

Conclusion: The presence of the

121 fragment is the definitive "Pass/Fail" criteria for verifying the 2,5-dimethylphenoxy side
chain during synthesis or quality control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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